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Compound of Interest

Compound Name: 3-Chloro-4-methylbenzyl alcohol

Cat. No.: B3024758 Get Quote

As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure

you can integrate our products into your workflow safely, effectively, and responsibly. This guide

provides a detailed protocol for the proper disposal of 3-Chloro-4-methylbenzyl alcohol,
grounded in established safety standards and environmental regulations. The causality behind

each step is explained to empower your laboratory with a robust and self-validating system for

hazardous waste management.

Hazard Identification and Safety Profile
3-Chloro-4-methylbenzyl alcohol is a halogenated aromatic compound. Its chemical

structure, containing a chlorine atom on the benzene ring, is the primary determinant for its

waste classification and disposal pathway. While comprehensive toxicological data may be

limited, compounds in this class are treated with caution due to potential irritation and

environmental persistence. The fundamental principle is to prevent its release into the

environment through improper disposal.[1]

Table 1: Chemical and Safety Data for 3-Chloro-4-methylbenzyl alcohol
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Property Value Source

Chemical Formula C₈H₉ClO N/A

CAS Number 86188-93-4 N/A

Molecular Weight 156.61 g/mol N/A

Physical State Solid [2]

Primary Hazard Class Halogenated Organic Waste [3][4]

Known Hazards
May cause skin and serious

eye irritation.
[2][5][6]

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling the chemical for any purpose, including disposal, adherence to appropriate

safety measures is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) tested according to EN

374. Always use proper glove removal technique to avoid skin contact.[6][8]

Skin and Body Protection: Wear a standard laboratory coat. For larger quantities or in case

of a spill, impervious clothing may be necessary.[9]

First Aid Measures:

If on Skin: Immediately wash off with soap and plenty of water. Remove any contaminated

clothing. If skin irritation occurs, seek medical advice.[6][10]

If in Eyes: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. If eye irritation persists,
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get medical attention.[2][6]

If Inhaled: Move the person into fresh air. If breathing is difficult or symptoms occur, seek

medical attention.[10][11]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician or poison control center if you feel unwell.[2][9]

Waste Characterization and Segregation: The
Halogenated Waste Stream
The core principle for disposing of 3-Chloro-4-methylbenzyl alcohol is its classification as a

halogenated organic compound.[12][13] This classification is critical because mixing

halogenated wastes with non-halogenated organic solvents significantly increases disposal

costs and complexity.[14] Furthermore, the combustion of halogenated compounds requires

specific conditions to prevent the formation of highly toxic byproducts such as dioxins and

furans.[15]

Protocol for Waste Segregation:

Identify: Confirm that the waste contains 3-Chloro-4-methylbenzyl alcohol or any other

organic compound containing a halogen (F, Cl, Br, I).

Isolate: Designate a specific, clearly marked waste container solely for halogenated organic

wastes.[3][4]

Do Not Mix: Never combine halogenated waste with other waste streams such as:

Non-halogenated organic solvents (e.g., acetone, hexane, ethanol).[14]

Aqueous waste (acids, bases, salt solutions).[3]

Solid or electronic waste.

Strong acids, bases, or oxidizers.[14]

On-Site Accumulation and Storage Protocol
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Proper storage while awaiting pickup is a key component of laboratory safety and regulatory

compliance.

Container Selection: Use a container made of a material compatible with the chemical. The

container must be in good condition and have a tightly sealing, threaded cap to prevent leaks

and vapor escape.[4]

Labeling: The moment the first drop of waste is added, the container must be clearly labeled.

The label must include:

The words "Hazardous Waste".[4][14]

The full chemical name: "Waste 3-Chloro-4-methylbenzyl alcohol" and any other

components in the container. Do not use abbreviations.[4]

The accumulation start date.[16]

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from heat or ignition sources.[4][10] Ensure it is stored in a designated satellite

accumulation area within the laboratory.

Quantity Limits: Avoid excessive accumulation. Adhere to institutional and regulatory limits

for waste storage in your lab area (e.g., not exceeding 55 gallons). Arrange for regular waste

removal by your institution's Environmental Health and Safety (EHS) department or a

licensed contractor.[4]

Disposal Pathway Decision Logic
The designated disposal pathway for halogenated organic compounds is high-temperature

incineration at a licensed hazardous waste treatment facility. This method ensures the

complete destruction of the molecule. For hazardous waste containing over 1% of halogenated

organic substances, incineration temperatures must reach at least 1100 °C to ensure

breakdown and prevent the formation of persistent organic pollutants.[15][17]
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Caption: Disposal workflow for 3-Chloro-4-methylbenzyl alcohol.

Spill and Emergency Procedures
In the event of an accidental release, a swift and correct response is crucial to mitigate

hazards.

For a Small Laboratory Spill:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate (If Necessary): If the spill is large or in a poorly ventilated area, evacuate the

immediate area.

Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 2.

Containment: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or earth.

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealable container for disposal.[2][6] Do not add water.

Labeling: Label the container as "Spill Debris: 3-Chloro-4-methylbenzyl alcohol" and

dispose of it through the halogenated waste stream.

Decontaminate: Clean the affected area thoroughly.
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Report: Report the incident to your laboratory supervisor and EHS department, following

institutional protocols.

For a Large Spill:

Evacuate the area immediately.

Call your institution's emergency number or 911.

Do not attempt to clean it up yourself.

By adhering to this comprehensive guide, you ensure that the disposal of 3-Chloro-4-
methylbenzyl alcohol is handled in a manner that prioritizes the safety of laboratory personnel

and protects the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disposal methods for chlorinated aromatic waste - Chemical Society Reviews (RSC
Publishing) [pubs.rsc.org]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. bucknell.edu [bucknell.edu]

4. braun.matse.illinois.edu [braun.matse.illinois.edu]

5. fishersci.ie [fishersci.ie]

6. westliberty.edu [westliberty.edu]

7. fishersci.com [fishersci.com]

8. carlroth.com [carlroth.com]

9. cdhfinechemical.com [cdhfinechemical.com]

10. sds.metasci.ca [sds.metasci.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3024758?utm_src=pdf-body
https://www.benchchem.com/product/b3024758?utm_src=pdf-body
https://www.benchchem.com/product/b3024758?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.ie/store/msds?partNumber=11456276&productDescription%3D3-CHLORO-4-FLUOROBENZYL+ALCOHOL%2C+97%2B%25%2C5G&countryCode=IE&language=en
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1184130&productDescription=3-CHLROBENZYL+ALCOHOL+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2PNY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjk0MDV8YXBwbGljYXRpb24vcGRmfGFEYzBMMmhrT0M4NU1qRXdOalkxTmpZME5UUXlMMU5FUWw4eVVFNVpYMGRDWDBWT0xuQmtaZ3w4ZDQ4MzZiYmFlM2M2MGNkMDQwZTcxMjliOWJmNDE5MTEyOTQ0YTk1ZTdiNzkzNTUxZmY5ODg3NTE1ZWY5YTY2
https://www.cdhfinechemical.com/images/product/msds/37_50471410_3-ChloroBenzylAlcohol-CASNO-873-63-2-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwdXZkYmwyZzZhdHZrZTN5MmZlYWtvOGQ0cGh6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNMTEyNF81ODctMDMtMV8zLU1ldGh5bGJlbnp5bF9BbGNvaG9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTTExMjRfNTg3LTAzLTFfMy1NZXRoeWxiZW56eWxfQWxjb2hvbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--262d86b63d15632f5aa21beb6b826f95e9c5ab4f/MetaSci_MSIM1124_587-03-1_3-Methylbenzyl_Alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. fishersci.com [fishersci.com]

12. Federal Register :: Request Access [unblock.federalregister.gov]

13. View Document - California Code of Regulations [govt.westlaw.com]

14. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

15. toolkit.pops.int [toolkit.pops.int]

16. mtu.edu [mtu.edu]

17. zerowasteeurope.eu [zerowasteeurope.eu]

To cite this document: BenchChem. [Comprehensive Guide to the Proper Disposal of 3-
Chloro-4-methylbenzyl alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024758#3-chloro-4-methylbenzyl-alcohol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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